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Compound of Interest

Compound Name: Auten-99

Cat. No.: B1666137

This guide provides a comprehensive technical overview of AUTEN-99 (Autophagy Enhancer-
99), a novel small molecule with significant potential in the field of neurodegenerative disease
research. We will delve into its chemical identity, mechanism of action, and key experimental
findings that underscore its promise as a therapeutic candidate. This document is intended for
researchers, scientists, and professionals in drug development who are interested in the
molecular pathways of autophagy and their therapeutic modulation.

Introduction: The Critical Role of Autophagy in
Neuroprotection

Autophagy is a fundamental cellular process responsible for the degradation and recycling of
damaged organelles and misfolded proteins.[1][2][3][4] In the context of the central nervous
system, a decline in autophagic efficiency is a hallmark of aging and is strongly implicated in
the pathogenesis of various neurodegenerative disorders, including Parkinson's and
Huntington's diseases.[1][2][3][4] The accumulation of toxic protein aggregates, a common
feature of these diseases, can be mitigated by enhancing the autophagic flux. This has led to a
surge in the discovery of small molecules that can modulate this pathway, offering a promising
therapeutic strategy. AUTEN-99 has emerged from such efforts as a potent and brain-
penetrant autophagy enhancer.[1][2][3]

Chemical Structure and Properties of AUTEN-99
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AUTEN-99 is a small molecule identified through a screen for novel autophagy-enhancing
factors.[1][2] It is available for research purposes as a hydrobromide salt.[5][6][7]

Table 1: Physicochemical Properties of AUTEN-99 Hydrobromide

Property Value Source

2-Biphenyl-4-yI-5,6-dihydro-
IUPAC Name imidazo[2,1-b]thiazole [6]
hydrobromide

Autophagy enhancer-99
Synonyms ) [51[6]
hydrobromide, Auten-99 HBr

CAS Number 1049780-58-6 (HBr) [61[71[8]
Molecular Formula C17H15BrN2S [5]61[7]
Molecular Weight 359.28 g/mol [516]1[7]
B Soluble in DMSO (= 7.5
Solubility [7]
mg/mL)

Mechanism of Action: Inhibition of MTMR14/Jumpy

The primary molecular target of AUTEN-99 is the myotubularin-related phosphatase 14
(MTMR14), also known as Jumpy.[1][5][6][7][9] MTMR14 is a negative regulator of autophagy.
[1][2][4] It acts by dephosphorylating phosphatidylinositol 3-phosphate (Ptdins3P), a key lipid
messenger required for the initiation of autophagosome formation. By inhibiting MTMR14,
AUTEN-99 effectively increases the cellular levels of PtdIins3P, thereby promoting the formation
of autophagic vesicles and enhancing the overall autophagic flux.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1666137?utm_src=pdf-custom-synthesis
https://avidinbiotech.com/the-small-molecule-auten-99-autophagy-enhancer-99-prevents-the-progression-of-neurodegenerative-symptoms/
https://avidinbiotech.com/the-small-molecule-auten-99-autophagy-enhancer-99-prevents-the-progression-of-neurodegenerative-symptoms/
https://pubmed.ncbi.nlm.nih.gov/28205624/
https://pubmed.ncbi.nlm.nih.gov/28205624/
https://www.semanticscholar.org/paper/The-small-molecule-AUTEN-99-%28autophagy-enhancer-99%29-Kov%C3%A1cs-Billes/94c0c82392e48422d01bc71cfd58e97123022346
https://www.semanticscholar.org/paper/The-small-molecule-AUTEN-99-%28autophagy-enhancer-99%29-Kov%C3%A1cs-Billes/94c0c82392e48422d01bc71cfd58e97123022346
https://biokb.lcsb.uni.lu/publications/dcd0e6a6-5c2f-11e7-8e96-001a4ae51246
https://www.medchemexpress.com/auten-99-hydrobromide.html
https://www.medkoo.com/products/14336
https://www.abmole.com/products/auten-99-hydrobromide.html
https://www.caymanchem.com/product/30047/auten-99
https://www.bioscience.co.uk/product~2033382
https://www.researchgate.net/publication/313794211_The_small_molecule_AUTEN-99_autophagy_enhancer-99_prevents_the_progression_of_neurodegenerative_symptoms
https://www.benchchem.com/product/b1666137#the-chemical-structure-and-properties-of-auten-99
https://www.benchchem.com/product/b1666137#the-chemical-structure-and-properties-of-auten-99
https://www.benchchem.com/product/b1666137#the-chemical-structure-and-properties-of-auten-99
https://www.benchchem.com/product/b1666137#the-chemical-structure-and-properties-of-auten-99
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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